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Compound of Interest

Compound Name: Ethyl propyl sulfide

Cat. No.: B1361377

An In-depth Technical Guide to Ethyl Propyl Sulfide: Chemical Properties and Structure

Introduction

Ethyl propyl sulfide, a thioether with the chemical formula CsH12S, is a volatile organic
compound of interest in various scientific and industrial fields.[1] This document provides a
comprehensive overview of its chemical properties, structure, and relevant experimental
methodologies, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Ethyl propyl sulfide is a colorless liquid with a characteristic pungent odor.[1][2] It is an
asymmetrical thioether, featuring a sulfur atom bonded to an ethyl and a propyl group.[1] This
structural asymmetry influences its physical properties and chemical reactivity. The compound
is soluble in organic solvents and has limited solubility in water.[2]

Quantitative Data Summary

The key physicochemical properties of ethyl propyl sulfide are summarized in the table below
for easy reference and comparison.
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Property Value Source
IUPAC Name 1-(Ethylthio)propane [11[3]
Synonyms ELT:LZXZ;?I sufide, [][21[3114]
CAS Number 4110-50-3 [1][3]
Molecular Formula CsHi12S [11[3114]
Molecular Weight 104.214 g/mol [1][3]
Appearance Colorless to pale yellow liquid [1112]
Melting Point -117 °C [11[4]
Boiling Point 119 °C [4]
Vapor Pressure 18.83 mmHg [1]
SMILES cccsce [1][4]
InChiKey ZDDDFDQTSXYYSE- 3141

UHFFFAOYSA-N

Molecular Structure and Reactivity

The structure of ethyl propyl sulfide is characterized by a central sulfur atom bonded to an
ethyl and a propyl group.[1] The sulfur atom possesses two lone pairs of electrons, which
contribute to the molecule's nucleophilic character.[1] This makes it more nucleophilic than its
ether analog due to the higher polarizability of sulfur compared to oxygen.[1] The carbon-sulfur
bond length is approximately 1.81 A.[1]

Molecular structure of ethyl propyl sulfide.

Typical reactions of ethyl propyl sulfide include:

» Oxidation: It can be oxidized to form ethyl propyl sulfoxide and further to ethyl propyl sulfone
using oxidizing agents like hydrogen peroxide.[1]

» Alkylation: As a nucleophile, it reacts with alkyl halides to form sulfonium salts.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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